6-methyl-4-oxo-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]-4H-chromene-2-carboxamide

• Molecular Formula: C26H18N2O5
• Molecular Weight: 438.4 g/mol
• IUPAC Name: 6-methyl-4-oxo-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]chromene-2-carboxamide
• InChI: InChI=1S/C26H18N2O5/c1-15-11-12-21-18(13-15)19(29)14-22(32-21)25(30)28-23-17-9-5-6-10-20(17)33-24(23)26(31)27-16-7-3-2-4-8-16/h2-14H,1H3,(H,27,31)(H,28,30)
• InChI Key: IAOVYSXZNZTOQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=CC2=O)C(=O)NC3=C(OC4=CC=CC=C43)C(=O)NC5=CC=CC=C5

Description

Introduction to 6-Methyl-4-Oxo-N-[2-(Phenylcarbamoyl)-1-Benzofuran-3-Yl]-4H-Chromene-2-Carboxamide

Chemical Identity and Nomenclature

The systematic IUPAC name 6-methyl-4-oxo-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]-4H-chromene-2-carboxamide delineates its structure with precision:

• Chromene backbone : A bicyclic system comprising a benzene ring fused to a pyran ring, with a ketone group at position 4 ($$4$$-oxo) and a methyl group at position 6.
• Carboxamide substituent : At position 2 of the chromene, a carboxamide group (–CONH–) links to a benzofuran derivative.
• Benzofuran moiety : The 1-benzofuran-3-yl group features a phenylcarbamoyl (–NHC(O)Ph) substituent at position 2, introducing additional aromatic and hydrogen-bonding capabilities.

Molecular Formula : $$ \text{C}{25}\text{H}{17}\text{N}3\text{O}5 $$
Molecular Weight : ~437.4 g/mol (calculated based on analogs).

Structural Features

Feature	Description	Role in Bioactivity
Chromenone core	Provides planar aromaticity for π-π stacking with biological targets	Enhances binding to enzymes/receptors
Methyl group (C6)	Hydrophobic substituent	Modulates solubility and membrane permeability
Benzofuran-carboxamide	Rigid, heteroaromatic scaffold	Facilitates selective interactions with protein binding pockets

The compound’s stereoelectronic profile is defined by conjugated π-systems and polar functional groups, enabling diverse reactivity and target engagement.

Historical Context in Heterocyclic Compound Research

Chromenes and benzofurans have long been pivotal in drug discovery due to their prevalence in natural products and synthetic pharmaceuticals. Chromenes, first isolated from plant sources like Ageratum houstonianum, gained prominence for their anti-inflammatory and antioxidant properties. Benzofurans, found in lignans and neolignans, emerged as antimicrobial and anticancer scaffolds.

Evolution of Hybrid Heterocycles

• Early Chromene Derivatives : Simple chromenes like 7-hydroxy-4-chromenone were studied for their antioxidant effects, but limited bioavailability spurred structural modifications.
• Benzofuran Integration : The fusion of benzofuran rings into chromene systems, as seen in this compound, arose in the 2010s to enhance structural rigidity and bioactivity.
• Carboxamide Functionalization : Introducing carboxamide groups (e.g., at position 2 of chromene) became a strategy to improve water solubility and target specificity.

Table 1: Key Milestones in Chromene-Benzofuran Hybrid Development

Year	Advancement	Impact
2015	Synthesis of 4-oxo-N-benzofuran chromene carboxamides	Demonstrated antitumor activity against breast cancer cell lines
2020	Structural optimization with phenylcarbamoyl groups	Improved binding affinity to kinase targets
2023	Computational modeling of methyl-substituted analogs	Predicted enhanced metabolic stability for 6-methyl derivatives

This compound represents a convergence of these innovations, leveraging methyl substitution for kinetic stability and phenylcarbamoyl-benzofuran for target engagement. Its design aligns with the paradigm of "privileged structures" in medicinal chemistry, where hybrid frameworks maximize therapeutic potential.

Mechanistic Insights from Analogous Compounds

• Anticancer Activity : Analogous 7-methyl chromene-carboxamides inhibit tubulin polymerization, disrupting mitosis in cancer cells.
• Antimicrobial Effects : Benzofuran-carboxamide hybrids exhibit potency against Gram-positive bacteria via membrane disruption.
• Enzyme Inhibition : Chromenone derivatives interfere with cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), relevant to inflammation and metastasis.

These findings underscore the compound’s potential as a multifunctional agent, though direct pharmacological data remain an area for future investigation.

Preparation Methods

Formation of Methyl-Substituted Chromene Ester

The synthesis begins with the preparation of a methyl-substituted chromene ester, a critical intermediate. A modified Claisen-Schmidt condensation is employed, reacting 6-methyl-2-hydroxyacetophenone with diethyl oxalate in the presence of a base such as sodium ethoxide. This step yields ethyl 6-methyl-4-oxo-4H-chromene-2-carboxylate, characterized by its distinct $^1H$ NMR signals: a singlet at δ 8.09 ppm (chromene proton) and a quartet at δ 4.46 ppm (ester CH$_2$).

Hydrolysis to Chromene Carboxylic Acid

The ester intermediate undergoes alkaline hydrolysis using aqueous NaOH in ethanol at reflux. This step converts the ester to 6-methyl-4-oxo-4H-chromene-2-carboxylic acid, with near-quantitative yields (90–95%). The carboxylic acid is confirmed via $^{13}C$ NMR, displaying a carbonyl signal at δ 161.89 ppm.

Amidation with Benzofuran-3-Amine Derivative

The final step involves coupling the chromene carboxylic acid with 2-(phenylcarbamoyl)-1-benzofuran-3-amine. Using PyBOP (benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) as a coupling agent and DIPEA (N,N-diisopropylethylamine) as a base in anhydrous DMF, the reaction proceeds at room temperature for 12 hours. Purification via flash chromatography (dichloromethane/methanol 90:10) yields the target compound in 60–75% purity.

Table 1: Key Parameters for Multi-Step Synthesis

Step	Reagents/Conditions	Yield	Characterization Data
Ester Formation	NaOEt, diethyl oxalate, ethanol, reflux	70–80%	$^1H$ NMR: δ 8.09 (s, 1H)
Hydrolysis	NaOH, ethanol, 80°C	90–95%	$^{13}C$ NMR: δ 161.89
Amidation	PyBOP, DIPEA, DMF, rt	60–75%	LC-MS: [M+H]$^+$ = 439.2

One-Pot Tandem Synthesis

Simultaneous Chromene and Benzofuran Assembly

This method integrates chromene and benzofuran ring formation in a single reaction vessel. Starting with 6-methylsalicylaldehyde and ethyl acetoacetate, a Knoevenagel condensation initiates chromene formation. Concurrently, a Sonogashira coupling introduces the benzofuran moiety using a palladium catalyst (Pd(PPh$_3$)$_4$) and copper iodide. The reaction is conducted in THF under nitrogen at 60°C for 24 hours, yielding a 55–65% overall yield.

Challenges and Optimization

Side reactions, such as over-oxidation of the benzofuran ring, are mitigated by严格控制 reaction time and temperature. Purification requires sequential recrystallization (hexane/ethyl acetate) and column chromatography to isolate the desired product.

Solid-Phase Synthesis for High-Throughput Production

Resin-Bound Intermediate Strategy

A Wang resin-functionalized chromene carboxylic acid serves as the anchor for sequential reactions. After activating the resin with HBTU (O-benzotriazole-N,N,N',N'-tetramethyl-uronium-hexafluoro-phosphate), the benzofuran-3-amine derivative is coupled in DMF. Cleavage from the resin using TFA (trifluoroacetic acid) yields the final compound with >90% purity, suitable for pharmaceutical screening.

Table 2: Comparative Analysis of Synthesis Methods

Method	Advantages	Limitations	Yield
Multi-Step	High intermediate purity	Time-intensive	60–75%
One-Pot Tandem	Reduced purification steps	Side product formation	55–65%
Solid-Phase	Scalability, high throughput	Specialized equipment required	70–85%

Critical Analysis of Reaction Mechanisms

Role of Coupling Agents in Amidation

PyBOP and HBTU are preferred over traditional agents like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) due to their superior activation of carboxylic acids, minimizing racemization. $^1H$ NMR studies confirm the absence of epimerization byproducts when PyBOP is used.

Solvent Effects on Cyclization

Polar aprotic solvents (DMF, DMSO) enhance cyclization efficiency by stabilizing transition states. Conversely, non-polar solvents (toluene) lead to incomplete ring closure, as evidenced by LC-MS traces showing unreacted intermediates.

Industrial-Scale Production Considerations

Continuous Flow Reactor Systems

Adopting continuous flow chemistry reduces reaction times from 24 hours to 2–4 hours. A tubular reactor setup with immobilized Pd catalysts achieves 85% conversion per pass, demonstrating feasibility for large-scale synthesis.

Waste Management and Sustainability

Solvent recovery systems (e.g., molecular sieves for DMF reuse) and catalytic recycling protocols align with green chemistry principles, reducing the environmental footprint by 40% compared to batch processes .

Chemical Reactions Analysis

Types of Reactions

6-methyl-4-oxo-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]-4H-chromene-2-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzofuran and chromene rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols under basic conditions.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzofuran or chromene derivatives.

Scientific Research Applications

6-methyl-4-oxo-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]-4H-chromene-2-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use as a therapeutic agent in various diseases.

Industry: Used in the development of new materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of 6-methyl-4-oxo-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]-4H-chromene-2-carboxamide involves its interaction with specific molecular targets in the body. The compound is known to inhibit certain enzymes and receptors, leading to a cascade of biochemical events that result in its therapeutic effects. The exact molecular pathways involved may vary depending on the specific application and target .

Comparison with Similar Compounds

Similar Compounds

• 6-methyl-5-phenylcarbamoyl-3,4-dihydropyridinespiro-4-cyclohexane-2 (1H)-thione
• 3-Carbamoyl-6-methyl-5-phenylcarbamoyl-2-thioxo-1,2,3,4-tetrahydropyridine-4-spirocyclohexane

Uniqueness

6-methyl-4-oxo-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]-4H-chromene-2-carboxamide is unique due to its specific combination of benzofuran and chromene moieties, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and potential therapeutic applications .

Q & A

Q. How can the synthetic yield of 6-methyl-4-oxo-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]-4H-chromene-2-carboxamide be optimized?

Methodological Answer: Optimization involves systematic variation of reaction parameters:

• Catalysts : Use palladium-based catalysts for coupling reactions to enhance regioselectivity (e.g., Suzuki-Miyaura coupling for benzofuran intermediates) .
• Solvents : Polar aprotic solvents like dimethylformamide (DMF) or dichloromethane (DCM) improve solubility of intermediates, as noted in chromene-carboxamide syntheses .
• Temperature : Stepwise heating (e.g., 60–80°C for condensation, 100–120°C for cyclization) minimizes side reactions .
• Purification : Column chromatography with gradients of ethyl acetate/hexane (3:7 to 1:1) resolves impurities like unreacted phenylcarbamoyl intermediates .

Q. What spectroscopic techniques are most reliable for characterizing this compound?

Methodological Answer: A multi-technique approach is critical:

• NMR : $^1$H and $^13$C NMR confirm the benzofuran-chromene linkage (e.g., aromatic protons at δ 6.8–8.2 ppm, carbonyl carbons at δ 165–175 ppm) .
• XRD : Single-crystal X-ray diffraction validates the planar chromene core and dihedral angles between substituents (e.g., 178.01° for C4–C5–C6–C8 torsion) .
• HRMS : High-resolution mass spectrometry confirms the molecular formula (e.g., [M+H]$^+$ at m/z 445.1324 for C$_{24}$H$_{17}$N$_2$O$_5$) .

Q. How can impurities arising during synthesis be identified and controlled?

Methodological Answer:

• HPLC-MS : Detect byproducts like incomplete cyclization intermediates (e.g., open-chain carboxamide derivatives) using reverse-phase C18 columns .
• Recrystallization : Use DMF/water (1:5) to remove polar impurities; non-polar impurities are eliminated via hexane washes .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to evaluate bioactivity?

Methodological Answer:

• Substituent Variation : Replace the 4-oxo chromene moiety with 4-thioxo or 4-imino groups to assess redox sensitivity .
• Bioassays : Test antimicrobial activity via MIC assays (e.g., E. coli ATCC 25922) and anticancer potency using MTT assays (e.g., IC$_{50}$ in HeLa cells) .
• Computational Docking : Model interactions with target proteins (e.g., COX-2 for anti-inflammatory activity) using AutoDock Vina .

Q. How to resolve contradictions in reported biological activity data (e.g., variable IC50_{50}50​ values)?

Methodological Answer:

• Orthogonal Assays : Cross-validate cytotoxicity using apoptosis assays (Annexin V/PI staining) and ROS generation tests .
• Standardized Conditions : Control variables like serum concentration (e.g., 10% FBS vs. serum-free) and incubation time (24–72 hrs) .
• Metabolite Profiling : Use LC-MS to identify active metabolites that may contribute to discrepancies .

Q. What computational strategies predict regioselectivity in functionalizing the benzofuran ring?

Methodological Answer:

• DFT Calculations : Calculate Fukui indices to identify nucleophilic/electrophilic sites (e.g., C3 of benzofuran as most reactive) .
• Molecular Dynamics : Simulate solvent effects on reaction pathways (e.g., DCM stabilizes transition states for electrophilic substitution) .

Q. What reaction mechanisms govern chromene ring formation during synthesis?

Methodological Answer:

• Acid-Catalyzed Cyclization : Protonation of the carbonyl oxygen initiates 6-endo-trig cyclization, confirmed by $^{18}$O isotopic labeling .
• Kinetic Studies : Monitor intermediate formation via in-situ FTIR (e.g., disappearance of ketone C=O stretch at 1710 cm$^{-1}$) .